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Compound of Interest

Compound Name: 3,4-Dimethoxynitrobenzene

Cat. No.: B134838

This guide provides immediate, essential safety and logistical information for the handling of
3,4-Dimethoxynitrobenzene (CAS No. 709-09-1). It is intended for researchers, scientists,
and drug development professionals to ensure safe operational procedures, detail necessary
personal protective equipment, and outline proper disposal plans.

Hazard Identification and Safety Data Summary

3,4-Dimethoxynitrobenzene is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as toxic if swallowed and can cause skin and eye
irritation.[1] The following table summarizes key safety and physical data.
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Identifier

Value

Reference

Chemical Name

3,4-Dimethoxynitrobenzene

[2]

1,2-dimethoxy-4-nitrobenzene,

Synenyms 4-nitroveratrole 2l
CAS Number 709-09-1 [2]
Molecular Formula C8HINO4 [2]
Molecular Weight 183.16 g/mol [2]
Physical Form Solid

Signal Word Warning

Hazard Statements

H301: Toxic if swallowed.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye
irritation. H332: Harmful if
inhaled. H335: May cause

respiratory irritation.

[2]

Occupational Exposure Limits

No data available

[2]

Operational and Disposal Plans

Adherence to a strict operational workflow is paramount to ensure safety when handling 3,4-

Dimethoxynitrobenzene.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling this compound.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chemicalbook.com/msds/3-4-dimethoxynitrobenzene.htm
https://www.chemicalbook.com/msds/3-4-dimethoxynitrobenzene.htm
https://www.chemicalbook.com/msds/3-4-dimethoxynitrobenzene.htm
https://www.chemicalbook.com/msds/3-4-dimethoxynitrobenzene.htm
https://www.chemicalbook.com/msds/3-4-dimethoxynitrobenzene.htm
https://www.chemicalbook.com/msds/3-4-dimethoxynitrobenzene.htm
https://www.chemicalbook.com/msds/3-4-dimethoxynitrobenzene.htm
https://www.benchchem.com/product/b134838?utm_src=pdf-body
https://www.benchchem.com/product/b134838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specific Recommendations

Rationale

Hand Protection

Chemical-resistant gloves are
critical. For extended contact,
butyl rubber gloves are
recommended for nitro
compounds.[3] For less
intensive operations, double-
gloving with nitrile gloves may
be considered.[3] Gloves
should be inspected for
integrity before each use and
changed immediately upon

contamination.

To prevent skin contact and
absorption. Aromatic nitro
compounds can be harmful if
absorbed through the skin.[3]

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z.87.1
standards are required.[4] A
face shield should be worn
over safety glasses when there
is a risk of splashing or a

highly exothermic reaction.[4]

[5]

To protect eyes from splashes

and dust.

Skin and Body Protection

A laboratory coat (Nomex®
recommended) must be worn
and fully buttoned.[4] Full-
length pants and closed-toe
shoes are mandatory.[3] For
procedures with a higher risk
of splashing, a chemical-
resistant apron or coveralls
should be used.[3][6]

To protect skin from accidental

contact and contamination.

Respiratory Protection

All work with 3,4-
Dimethoxynitrobenzene should
be conducted in a certified
chemical fume hood.[3] If

engineering controls are

To prevent inhalation of dust or

vapors, which can be harmful.

[3]
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insufficient, an air-purifying
respirator (APR) with organic
vapor cartridges is

recommended.[3][4]

Step-by-Step Handling Protocol

e Preparation:

o

Ensure a safety shower and eyewash station are readily accessible and have been
recently tested.[3]

o

Verify that the chemical fume hood is functioning correctly.[3]

[¢]

Assemble all necessary equipment and materials before beginning the procedure.

[¢]

Don the appropriate PPE as outlined in the table above.

e Handling:
o Conduct all manipulations of 3,4-Dimethoxynitrobenzene within the fume hood.[3]
o Avoid direct contact with skin, eyes, and clothing.[7]

o Use a spatula or other appropriate tools to handle the solid material, avoiding the creation
of dust.

o Keep the container tightly closed when not in use.[7][8]
o Do not eat, drink, or smoke when using this product.[2]
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2][8]
o Clean the work area to remove any residual chemical.

o Remove and properly store or dispose of contaminated PPE.
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Disposal Plan

Proper disposal of 3,4-Dimethoxynitrobenzene and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation:
o Unwanted 3,4-Dimethoxynitrobenzene should be collected as hazardous waste.[9]
o Do not mix with other waste streams.[9]

e Waste Container:

o Use a compatible, properly sealed, and clearly labeled container with the words
"HAZARDOUS WASTE" and the chemical name.[9]

o Disposal Procedure:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2][8]

o Contaminated PPE and cleaning materials should also be collected and disposed of as
hazardous waste.

Emergency Procedures for Accidental Exposure
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Exposure Route

First Aid Measures

If swallowed, rinse mouth with water.[2] Do NOT

induce vomiting.[2] Call a doctor or Poison

Ingestion . . :
Control Center immediately.[2] Never give
anything by mouth to an unconscious person.[2]
Move the victim to fresh air.[2][8] If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration and consult a doctor

immediately.[2]

Skin Contact

Take off contaminated clothing immediately.[2]
Wash off with soap and plenty of water.[2][8] If
skin irritation occurs, get medical

advice/attention.[8]

Eye Contact

Rinse cautiously with water for at least 15
minutes, also under the eyelids.[2][8] Remove
contact lenses, if present and easy to do, and
continue rinsing.[8] If eye irritation persists, get

medical advice/attention.[8]

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 3,4-

Dimethoxynitrobenzene.
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Caption: Workflow for handling 3,4-Dimethoxynitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b134838?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC162610025&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-4-dimethoxynitrobenzene.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://allanchem.com/choose-ppe-chemical-work/
https://allanchem.com/choose-ppe-chemical-work/
https://www.respirex.com/en/products/products-by-application/chemical-industry
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_4_Dimethoxybenzil.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1282222&productDescription=1+4-DIMETHOXYBENZENE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b134838#personal-protective-equipment-for-handling-3-4-dimethoxynitrobenzene
https://www.benchchem.com/product/b134838#personal-protective-equipment-for-handling-3-4-dimethoxynitrobenzene
https://www.benchchem.com/product/b134838#personal-protective-equipment-for-handling-3-4-dimethoxynitrobenzene
https://www.benchchem.com/product/b134838#personal-protective-equipment-for-handling-3-4-dimethoxynitrobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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